1-[(3-bromo-4-methoxyphenyl)carbonothioyl]piperidine

• IUPAC Name: (3-bromo-4-methoxyphenyl)-piperidin-1-ylmethanethione
• InChI: InChI=1S/C13H16BrNOS/c1-16-12-6-5-10(9-11(12)14)13(17)15-7-3-2-4-8-15/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: MMBWMPFAROWBRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=S)N2CCCCC2)Br
• Molecular Formula: C13H16BrNOS
• Molecular Weight: 314.24 g/mol

Description

1-[(3-bromo-4-methoxyphenyl)carbonothioyl]piperidine is a synthetic compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been shown to have a mechanism of action that affects certain biochemical and physiological processes in the body.

Mechanism of Action

The mechanism of action of 1-[(3-bromo-4-methoxyphenyl)carbonothioyl]piperidine involves the inhibition of certain enzymes and receptors in the body. Studies have shown that this compound can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine, which can have various effects on the body. Additionally, this compound has been shown to bind to certain receptors in the body, which can also affect various physiological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-[(3-bromo-4-methoxyphenyl)carbonothioyl]piperidine are varied and depend on the specific processes that are affected by the compound. Studies have shown that this compound can affect the levels of certain neurotransmitters in the brain, which can have an impact on cognitive function. Additionally, this compound has been shown to have an effect on certain enzymes and receptors in the body, which can affect various physiological processes.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3-bromo-4-methoxyphenyl)carbonothioyl]piperidine in lab experiments is that it has been shown to have a mechanism of action that affects certain biochemical and physiological processes in the body. This can make it useful in studying these processes and their effects on the body. However, one limitation of using this compound is that it may have potential side effects that could affect the results of lab experiments.

Future Directions

There are many potential future directions for research on 1-[(3-bromo-4-methoxyphenyl)carbonothioyl]piperidine. One area of research could involve further investigating the mechanism of action of this compound and its effects on various biochemical and physiological processes in the body. Additionally, research could focus on the potential therapeutic applications of this compound for the treatment of certain diseases. Further studies could also investigate the potential side effects of this compound and ways to mitigate these effects in lab experiments.

Synthesis Methods

The synthesis of 1-[(3-bromo-4-methoxyphenyl)carbonothioyl]piperidine has been achieved using various methods. One such method involves the reaction of 3-bromo-4-methoxybenzoyl chloride with piperidine followed by the addition of carbon disulfide and sodium hydroxide. This reaction results in the formation of the desired compound. Another method involves the reaction of 3-bromo-4-methoxybenzylamine with carbon disulfide and piperidine, which also results in the formation of the compound.

Scientific Research Applications

1-[(3-bromo-4-methoxyphenyl)carbonothioyl]piperidine has been studied for its potential applications in scientific research. One area of research involves the use of this compound as a potential therapeutic agent for the treatment of certain diseases. Studies have shown that this compound has a mechanism of action that affects certain biochemical and physiological processes in the body, which may make it useful in the treatment of certain conditions.